3-(1-(2-(1H-benzo[d]imidazol-1-yl)acetyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione

• IUPAC Name: 3-[1-[2-(benzimidazol-1-yl)acetyl]piperidin-4-yl]-6-fluoro-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C22H20FN5O3/c23-14-5-6-17-16(11-14)21(30)28(22(31)25-17)15-7-9-26(10-8-15)20(29)12-27-13-24-18-3-1-2-4-19(18)27/h1-6,11,13,15H,7-10,12H2,(H,25,31)
• InChI Key: UJFLBTAOHHVGCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)C3=C(C=CC(=C3)F)NC2=O)C(=O)CN4C=NC5=CC=CC=C54
• Molecular Formula: C22H20FN5O3
• Molecular Weight: 421.4 g/mol

Description

3-(1-(2-(1H-benzo[d]imidazol-1-yl)acetyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H20FN5O3 and its molecular weight is 421.432. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

. .

Anti-inflammatory Activity

. This suggests that the compound could potentially be used in the treatment of inflammatory conditions.

Antitumor Activity

The compound may have potential antitumor activity. . .

Antidiabetic Activity

. This suggests that the compound could potentially be used in the treatment of diabetes.

Antioxidant Activity

. This suggests that the compound could potentially be used in the treatment of conditions related to oxidative stress.

Antiviral Activity

. This suggests that the compound could potentially be used in the treatment of viral infections.

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, such as this one, have a broad range of biological activities . They have been used in the development of new drugs with different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Imidazole-containing compounds have been found to interact with various biological targets to exert their effects . For instance, some imidazole derivatives have been found to inhibit microtubule assembly formation in certain cell lines .

Biochemical Pathways

Imidazole-containing compounds are known to interact with various biochemical pathways due to their broad range of biological activities . For example, some imidazole derivatives have been found to block AQ signal reception at the level of PqsR, leading to a reduced transcription of the pqsA-lux genes .

Result of Action

It is known that imidazole-containing compounds can have a variety of effects at the molecular and cellular level due to their broad range of biological activities . For example, some imidazole derivatives have been found to effectively inhibit microtubule assembly formation in certain cell lines .